N-(5,5-dimethyloxolan-3-yl)-1-(4-methylphenyl)sulfonylpiperidin-4-amine

• IUPAC Name: N-(5,5-dimethyloxolan-3-yl)-1-(4-methylphenyl)sulfonylpiperidin-4-amine
• InChI: InChI=1S/C18H28N2O3S/c1-14-4-6-17(7-5-14)24(21,22)20-10-8-15(9-11-20)19-16-12-18(2,3)23-13-16/h4-7,15-16,19H,8-13H2,1-3H3
• InChI Key: HNNBNVLURHOQML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)NC3CC(OC3)(C)C
• Molecular Formula: C18H28N2O3S
• Molecular Weight: 352.5 g/mol

Description

N-(5,5-dimethyloxolan-3-yl)-1-(4-methylphenyl)sulfonylpiperidin-4-amine is a synthetic organic compound characterized by its unique molecular structure. This compound features a piperidine ring substituted with a sulfonyl group and an oxolane ring, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5,5-dimethyloxolan-3-yl)-1-(4-methylphenyl)sulfonylpiperidin-4-amine typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Sulfonyl Group: The sulfonyl group is introduced via sulfonylation, often using reagents like sulfonyl chlorides in the presence of a base.

Attachment of the Oxolane Ring: The oxolane ring is attached through a nucleophilic substitution reaction, where the oxolane precursor reacts with the piperidine derivative.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes:

Controlled Temperature and Pressure: Maintaining specific temperatures and pressures to favor the desired reactions.

Use of Catalysts: Employing catalysts to enhance reaction rates and selectivity.

Purification Techniques: Utilizing methods such as crystallization, distillation, or chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

N-(5,5-dimethyloxolan-3-yl)-1-(4-methylphenyl)sulfonylpiperidin-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the functional groups present.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Bases and Acids: Sodium hydroxide, hydrochloric acid.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or alcohols.

Scientific Research Applications

N-(5,5-dimethyloxolan-3-yl)-1-(4-methylphenyl)sulfonylpiperidin-4-amine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its pharmacological properties and potential therapeutic uses.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(5,5-dimethyloxolan-3-yl)-1-(4-methylphenyl)sulfonylpiperidin-4-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(5,5-dimethyloxolan-3-yl)-1-(4-methylphenyl)sulfonylpiperidin-4-amine: shares structural similarities with other sulfonylpiperidine derivatives.

This compound: is compared with compounds like this compound.

Uniqueness

The uniqueness of this compound lies in its specific substitution pattern and the presence of both the oxolane and sulfonyl groups. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.